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Compound of Interest

Compound Name:

3-Methoxybenzaldehyde 2-((3-

methoxyphenyl)methylene)hydraz

one

Cat. No.: B10768410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-methoxybenzaldehyde azine, a

symmetrical azine derivative of significant interest in synthetic chemistry and materials science.

While a specific CAS number for 3-methoxybenzaldehyde azine is not prominently available in

public databases, this document outlines the synthesis, characterization, and physicochemical

properties based on established methodologies for analogous compounds. The information

presented herein is curated to support ongoing research and development in related fields.

Physicochemical and Spectroscopic Data
The quantitative data for analogous azine compounds are summarized below. These values

provide a reference for the expected characteristics of 3-methoxybenzaldehyde azine.
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Property
(E,E)-2-Hydroxy-3-
methoxybenzaldeh
yde Azine

2-
Methoxybenzaldeh
yde Azine

Notes

Molecular Formula C₁₆H₁₆N₂O₄ C₁₆H₁₆N₂O₂

The molecular formula

for 3-

methoxybenzaldehyde

azine would be

C₁₆H₁₆N₂O₂.

Molecular Weight 300 g/mol [1] 268.31 g/mol

The molecular weight

for 3-

methoxybenzaldehyde

azine would be 268.31

g/mol .

Melting Point 185-187 °C[1] Not specified

Provides an expected

range for the melting

point.

Mass Spectrometry

(m/z)

300 (M+), 283, 150,

135, 80, 52[1]
Not specified

Indicates expected

fragmentation

patterns.

Yield Not specified 82.4%[2]

Demonstrates a high-

yielding synthetic

route.

Experimental Protocols
The synthesis of azines is a well-established chemical transformation. The following protocol is

a generalized procedure based on the synthesis of similar benzaldehyde azines and can be

adapted for the preparation of 3-methoxybenzaldehyde azine.

Synthesis of 3-Methoxybenzaldehyde Azine

This procedure details the condensation reaction between 3-methoxybenzaldehyde and a

hydrazine source to yield the corresponding azine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://asianpubs.org/index.php/ajchem/article/download/26_5_32/5271
https://asianpubs.org/index.php/ajchem/article/download/26_5_32/5271
https://asianpubs.org/index.php/ajchem/article/download/26_5_32/5271
https://www.researchgate.net/publication/289557677_2-Methoxy-benzaldehyde_azine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

3-Methoxybenzaldehyde (CAS: 591-31-1)[3][4][5][6][7]

Hydrazine hydrate or Hydrazine hydrochloride

Ethanol (analytical grade)

Procedure:

Dissolve 3-methoxybenzaldehyde (2 molar equivalents) in ethanol in a round-bottom flask.

Add a solution of hydrazine hydrate or hydrazine hydrochloride (1 molar equivalent) in

ethanol to the flask.

The reaction mixture can be stirred at room temperature or gently refluxed to drive the

reaction to completion. Reaction progress can be monitored by thin-layer chromatography.

Upon completion of the reaction, the product may precipitate out of the solution. If not, the

solvent can be partially evaporated to induce crystallization.

The resulting solid product is collected by filtration, washed with cold ethanol, and dried in a

vacuum oven.

Characterization:

The structure and purity of the synthesized 3-methoxybenzaldehyde azine can be confirmed

using standard analytical techniques including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to elucidate the

chemical structure.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the characteristic C=N stretching frequency of the

azine group.

Melting Point Analysis: To determine the purity of the compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://wap.guidechem.com/encyclopedia/3-methoxybenzaldehyde-dic5413.html
https://www.sigmaaldrich.com/US/en/product/mm/805796
https://www.chemicalbook.com/SpectrumEN_591-31-1_IR1.htm
https://www.cdhfinechemical.com/3-methoxy-benzaldehyde-for-synthesis-m-anisaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow and Diagrams
The synthesis of 3-methoxybenzaldehyde azine follows a straightforward condensation

reaction pathway. The workflow and the chemical reaction are illustrated below.

Reactants

Process Product & Analysis

3-Methoxybenzaldehyde

Mixing in Ethanol

Hydrazine

Stirring/Reflux Crystallization Filtration & Drying 3-Methoxybenzaldehyde Azine Characterization (NMR, MS, IR, MP)

Click to download full resolution via product page

Caption: Synthesis workflow for 3-methoxybenzaldehyde azine.

Caption: Chemical reaction for the synthesis of 3-methoxybenzaldehyde azine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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